Cas no 1956334-99-8 (2-Bromo-7-chloro-5-(phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine)

• Product Name: 2-Bromo-7-chloro-5-(phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine
• CAS No: 1956334-99-8
• MF: C₁₂H₇BrClN₃O₂S
• MW: 372.62487912178
• CID: 4728262
• Update Time: 2025-09-27

2-Bromo-7-chloro-5-(phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-chloro-5-(phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine
• AX8319991

• Inchi： 1S/C12H7BrClN3O2S/c13-10-6-15-12-11(16-10)9(14)7-17(12)20(18,19)8-4-2-1-3-5-8/h1-7H
• InChI Key： LHWLHSRPSBYWLN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C(=CN2S(C2C=CC=CC=2)(=O)=O)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 452
• Topological Polar Surface Area: 73.2